2-amino-N'-phenylbenzohydrazide
Overview
Description
2-amino-N’-phenylbenzohydrazide is a compound with the molecular formula C13H13N3O . It’s a key intermediate to obtain quinazolinones and benzotriazepines derivatives . These derivatives have been extensively studied because of their wide range of pharmacological activities, including antiviral, antibacterial, antifungal, antimalarial, anticancer, antihypertensive .
Synthesis Analysis
The synthesis of 2-amino-N’-phenylbenzohydrazide was done starting from isatoic anhydride (1H-benzo[d][1,3]oxazine-2,4-dione), which was treated with phenyl hydrazine in DMF at reflux for 2 hours .Molecular Structure Analysis
In the molecular structure of 2-amino-N’-phenylbenzohydrazide, the NNCO unit forms dihedral angles of 35.8 (1) and 84.0 (1)° with the benzene and phenyl rings, respectively . The dihedral angles between the aromatic rings is 61.2 (1)° .Chemical Reactions Analysis
In the crystal structure of 2-amino-N’-phenylbenzohydrazide, molecules are linked by weak N—H⋯O hydrogen bonds into C(4) chains parallel to the c axis . Neighbouring chains are linked by weak N—H⋯N hydrogen bonds, forming R44(20) rings, and resulting in the formation of a two-dimensional network lying parallel to (010) .Physical And Chemical Properties Analysis
The molecular formula of 2-amino-N’-phenylbenzohydrazide is C13H13N3O . The average mass is 227.262 Da and the monoisotopic mass is 227.105865 Da .Scientific Research Applications
Synthesis of Poly-N-Heterocycles
2-Amino-N’-phenylbenzohydrazide is used in the synthesis of quinazolinone-based fused poly-N-heterocycles, which are significant due to their presence in various natural products and potential pharmacological activities .
Antileishmanial Drug Design
This compound has been involved in the design and synthesis of new anthranyl phenylhydrazides, which show promise as antileishmanial agents. The structure-activity relationship of these compounds is a key research area .
Molecular Structure Analysis
The molecular structure of 2-amino-N’-phenylbenzohydrazide has been analyzed, revealing specific dihedral angles between its benzene and phenyl rings, which could influence its reactivity and interaction with other molecules .
Palladium-Catalyzed Reactions
It serves as a reactant in palladium-catalyzed cascade reactions to construct indazolo[3,2-b]quinazolinones, which are compounds with potential medicinal properties .
Future Directions
The future directions of 2-amino-N’-phenylbenzohydrazide research could involve further exploration of its pharmacological activities, given its role as a key intermediate in the synthesis of quinazolinones and benzotriazepines derivatives . These derivatives have been extensively studied due to their wide range of pharmacological activities .
properties
IUPAC Name |
2-amino-N'-phenylbenzohydrazide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O/c14-12-9-5-4-8-11(12)13(17)16-15-10-6-2-1-3-7-10/h1-9,15H,14H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UJZGZKOKUAKGEQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NNC(=O)C2=CC=CC=C2N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50480116 |
Source
|
| Record name | 2-amino-N'-phenylbenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50480116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-amino-N'-phenylbenzohydrazide | |
CAS RN |
30086-49-8 |
Source
|
| Record name | 2-amino-N'-phenylbenzohydrazide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50480116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key structural features of 2-amino-N'-phenylbenzohydrazide and how do these features influence its crystal packing?
A1: 2-Amino-N'-phenylbenzohydrazide exhibits specific spatial arrangements within its molecular structure. The NNCO unit, a key component of the hydrazide group, is not coplanar with either of the aromatic rings in the molecule. It forms dihedral angles of 35.8° and 84.0° with the benzene and phenyl rings, respectively []. This non-coplanar arrangement is likely influenced by the lone pairs on the nitrogen atoms and the steric hindrance between the rings. Furthermore, the benzene and phenyl rings themselves are not coplanar, exhibiting a dihedral angle of 61.2° []. This non-coplanarity further reduces steric interactions and influences the molecule's overall shape.
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